Cas no 25528-51-2 ((S)-Methyl 6-acetamido-2-aminohexanoate)

• Product Name: (S)-Methyl 6-acetamido-2-aminohexanoate
• CAS No: 25528-51-2
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 3160812
• PubChem ID: 75488428
• Update Time: 2025-04-24

(S)-Methyl 6-acetamido-2-aminohexanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 6-acetamido-2-aminohexanoate
• L-Lysine, N6-acetyl-, methyl ester
• LBWVJLOFFADXBF-QMMMGPOBSA-N
• 25528-51-2
• EN300-7392877
• (S)-Methyl 6-acetamido-2-aminohexanoate (H-L-Lys(Ac)-OMe)
• SCHEMBL593995
• MFCD22393662
• methyl (2S)-6-acetamido-2-aminohexanoate
• METHYL (2S)-2-AMINO-6-ACETAMIDOHEXANOATE
• Nepsilon-acetyl-L-lysine methyl ester

• Inchi： 1S/C9H18N2O3/c1-7(12)11-6-4-3-5-8(10)9(13)14-2/h8H,3-6,10H2,1-2H3,(H,11,12)/t8-/m0/s1
• InChI Key： LBWVJLOFFADXBF-QMMMGPOBSA-N
• SMILES： O(C)C([C@H](CCCCNC(C)=O)N)=O

Computed Properties

• Exact Mass: 202.13174244Da
• Monoisotopic Mass: 202.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.4Ų

Additional information on (S)-Methyl 6-acetamido-2-aminohexanoate

Chemical Profile of (S)-Methyl 6-acetamido-2-aminohexanoate (CAS No. 25528-51-2)

(S)-Methyl 6-acetamido-2-aminohexanoate, identified by its Chemical Abstracts Service number 25528-51-2, is a chiral ester derivative with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of amino acid derivatives, specifically featuring an acetamido functional group at the sixth carbon position and an amine group at the second carbon, along with a methyl ester at the terminal carbon. The stereochemistry of this molecule is defined by the (S) configuration, which is a critical factor in its biological activity and interaction with target enzymes or receptors.

The synthesis of (S)-Methyl 6-acetamido-2-aminohexanoate typically involves chiral resolution or asymmetric synthesis methods to ensure high enantiomeric purity. The presence of both the acetamido and amine moieties makes this compound a versatile intermediate in the construction of more complex molecules, particularly in peptidomimetics and protease inhibitors. Recent advancements in enzymatic catalysis have enabled more efficient and sustainable production routes for such chiral esters, aligning with the growing emphasis on green chemistry principles.

In pharmaceutical research, (S)-Methyl 6-acetamido-2-aminohexanoate has been explored as a building block for drugs targeting neurological and inflammatory disorders. The structural motif mimics natural amino acids, allowing it to interact with biological pathways in a predictable manner. For instance, derivatives of this compound have shown promise in inhibiting matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes, including cancer metastasis and tissue degradation. The acetamido group enhances solubility and metabolic stability, while the amine moiety provides a site for further chemical modification.

Recent studies have highlighted the potential of (S)-Methyl 6-acetamido-2-aminohexanoate in the development of novel antibiotics. The structural similarity to natural amino acids allows it to serve as a scaffold for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, its chiral nature is exploited to create enantiomerically pure compounds that exhibit enhanced selectivity and reduced toxicity compared to racemic mixtures. This approach has been particularly valuable in addressing rising concerns about antibiotic resistance.

The compound’s utility extends beyond drug development into agrochemical applications, where it can be used as a precursor for bioactive peptides that modulate plant growth or pest resistance. The acetamido group’s stability under varying environmental conditions makes it an attractive feature for such formulations. Additionally, advances in computational chemistry have facilitated the design of optimized derivatives of (S)-Methyl 6-acetamido-2-aminohexanoate by predicting molecular interactions and optimizing pharmacokinetic profiles.

From a regulatory perspective, (S)-Methyl 6-acetamido-2-aminohexanoate (CAS No. 25528-51-2) is subject to standard guidelines for chemical substances, ensuring safe handling and environmental compliance. Its synthesis and use are monitored to prevent unintended release into ecosystems, where it could potentially impact non-target organisms. However, due to its non-toxic nature and low environmental persistence, it poses minimal risk under controlled conditions.

The future prospects for (S)-Methyl 6-acetamido-2-aminohexanoate are promising, driven by ongoing research into its applications in targeted therapy and precision medicine. Innovations in synthetic methodologies continue to improve its accessibility, while collaborations between academia and industry are accelerating its translation into clinical use. As part of a broader portfolio of chiral building blocks, this compound represents a cornerstone in modern medicinal chemistry.